(E)-ethyl 2-(3-chlorobenzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2E)-2-[(3-chlorophenyl)methylidene]-7-methyl-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C21H17ClN2O3S2/c1-3-27-20(26)17-12(2)23-21-24(18(17)15-8-5-9-28-15)19(25)16(29-21)11-13-6-4-7-14(22)10-13/h4-11,18H,3H2,1-2H3/b16-11+
• InChI Key: QRRFHGLWNVJELV-LFIBNONCSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC(=CC=C4)Cl)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)/C(=C\C4=CC(=CC=C4)Cl)/S2)C
• Molecular Formula: C21H17ClN2O3S2
• Molecular Weight: 445.0 g/mol

Description

The compound “(E)-ethyl 2-(3-chlorobenzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate” is a complex organic molecule. It contains a thiophene moiety, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of such compounds often involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. The high selectivity of the intramolecular acylation of S-substituted 3,4-dihydropyrimidines at N3 is likely to be determined by stabilization of the product due to conjugation of the two endocyclic double bonds.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple ring structures and functional groups. Computational tools can be used to investigate the molecular and electronic behavior of such compounds.

Chemical Reactions Analysis

The compound may undergo various chemical reactions due to the presence of reactive functional groups. For example, the active methylene group (C2H2) is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Synthesis and Reactions

• Synthesis Techniques : Various methods for synthesizing thiazolo[3,2-a]pyrimidine derivatives have been developed. These compounds are typically synthesized through reactions involving condensation and cyclization processes, showcasing their versatility in organic synthesis (Kappe & Roschger, 1989).

• Chemical Reactions and Derivatives : Thiazolo[3,2-a]pyrimidines undergo various reactions, leading to the formation of a range of heterocyclic systems. This includes transformations to pyrimido[2,3-b]thiazines, indeno[1,2-d]pyrimidines, and other derivatives, demonstrating their potential as building blocks for more complex molecules (Sherif et al., 1993).

Biomedical Applications

• Anticancer Activity : Some thiazolo[3,2-a]pyrimidine derivatives have shown potent anticancer activity against specific cancer cell lines, such as colon HCT-116 human cancer cells. This suggests their potential application in developing new anticancer therapies (Abdel-Motaal et al., 2020).

• Antimicrobial and Anti-Inflammatory Properties : Certain derivatives exhibit significant antimicrobial and anti-inflammatory activities, making them candidates for developing new drugs to treat infections and inflammation-related conditions (Tozkoparan et al., 1999).

Materials Science and Optics

• Nonlinear Optical Properties : Thiazolo[3,2-a]pyrimidine derivatives have been studied for their nonlinear optical (NLO) properties. These findings are significant for optoelectronic applications, suggesting their use in developing materials for high-tech applications (Hussain et al., 2020).

• Fluorescence Characteristics : Some derivatives exhibit strong fluorescence, making them useful for applications in fluorescence spectroscopy and imaging techniques (Ebrahimpour et al., 2017).

Future Directions

Thiophene derivatives, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.